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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B085672 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Disperse Red 50 (CAS No. 12223-35-7),

ensuring operational safety and regulatory compliance.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be aware of the inherent properties and

safety precautions associated with Disperse Red 50. This substance is a red crystalline

powder with low solubility in water.[1] All handling should be performed in a well-ventilated

area, and personal protective equipment (PPE) is mandatory to avoid skin and eye contact, as

well as inhalation of dust.[1][2]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following should be

worn when handling Disperse Red 50:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[2]

Skin Protection: Chemical-impermeable gloves and impervious clothing.[2]

Respiratory Protection: A full-face respirator is necessary if exposure limits are exceeded or

if dust is generated.[2]
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Quantitative Data Summary
The following table summarizes the key quantitative data for Disperse Red 50, crucial for

understanding its physical and chemical properties.

Property Value

CAS Number 12223-35-7[2]

Molecular Formula C17H16ClN5O2[3][4]

Molecular Weight 357.79 g/mol [3][4]

Appearance Red crystalline powder[1]

Solubility
Insoluble in water; Soluble in acetone and

alcohol[4]

Density 1.27 g/cm³[3]

Boiling Point 579.4°C at 760 mmHg[3]

Flash Point 304.2°C[3]

Step-by-Step Disposal Protocol
The proper disposal of Disperse Red 50 must be conducted in a manner that prevents

environmental contamination and adheres to all applicable regulations. Discharge into sewer

systems or the environment must be strictly avoided.[2][3]

Containment of Spills
In the event of a spill, immediate containment is critical to prevent wider contamination.

Minor Spills:

Avoid generating dust.[2]

Use dry clean-up procedures such as sweeping or vacuuming. Ensure the vacuum is fitted

with a HEPA filter.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b085672?utm_src=pdf-body
https://www.echemi.com/sds/disperse-red50-pd180521109117.html
https://m.molbase.com/moldata/36078.html
https://sdinternational.com/disperse-red-50-200-dyes/
https://m.molbase.com/moldata/36078.html
https://sdinternational.com/disperse-red-50-200-dyes/
https://www.chembk.com/en/chem/Disperse%20Red%2050
https://sdinternational.com/disperse-red-50-200-dyes/
https://m.molbase.com/moldata/36078.html
https://m.molbase.com/moldata/36078.html
https://m.molbase.com/moldata/36078.html
https://www.benchchem.com/product/b085672?utm_src=pdf-body
https://www.echemi.com/sds/disperse-red50-pd180521109117.html
https://m.molbase.com/moldata/36078.html
https://www.echemi.com/sds/disperse-red50-pd180521109117.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If necessary, dampen the material with water to prevent dusting before sweeping.

Collect the residue and place it in a suitable, sealed container for disposal.[2]

Major Spills:

Evacuate personnel from the immediate area.[2]

Alert emergency responders and inform them of the location and nature of the hazard.

Control personal contact by wearing the appropriate PPE.

Prevent the spillage from entering drains or water courses.

Recover the product wherever possible and place it in labeled containers for disposal.

Waste Collection and Storage
All waste containing Disperse Red 50, including contaminated materials, should be collected

and stored safely prior to disposal.

Place the waste in a suitable, closed, and clearly labeled container.[2]

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

and foodstuffs.

Ensure the container is securely sealed and regularly check for leaks.

Final Disposal Method
The ultimate disposal of Disperse Red 50 must be handled by a licensed and approved waste

disposal facility.

Licensed Chemical Destruction: The material can be sent to a licensed chemical destruction

plant.[3]

Controlled Incineration: Controlled incineration with flue gas scrubbing is another acceptable

method of disposal.[3]
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It is imperative to adhere to all local, state, and federal regulations governing chemical waste

disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Disperse Red
50, from initial handling to final disposal.
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Caption: Disposal workflow for Disperse Red 50.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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